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Compound of Interest

Compound Name: 2-(Phenoxymethyl)benzoic acid

Cat. No.: B1294468

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information on the proper disposal procedures for 2-
(Phenoxymethyl)benzoic acid.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Phenoxymethyl)benzoic acid (CAS No.
724-98-1) was not readily available. The following information is based on the safety data for
the closely related compound, Benzoic Acid. Disposal procedures for structurally similar
compounds can be similar, but it is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for definitive guidance tailored to your specific
circumstances and location. The information provided herein should be used as a general
guideline only.

Immediate Safety and Handling Precautions

Before handling 2-(Phenoxymethyl)benzoic acid, it is crucial to be aware of its potential
hazards. Based on data for benzoic acid, this compound may cause skin irritation, serious eye
damage, and damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses with side-shields or goggles.
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e Lab Coat: A flame-retardant lab coat is recommended.

o Respiratory Protection: If significant dust is present, use a NIOSH-approved respirator.
Spill and Leak Procedures

In the event of a spill, follow these steps:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from spreading and entering drains.

e Clean-up: For solid spills, carefully sweep or vacuum the material into a suitable, labeled
container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a sealed container.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

o Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them
accordingly.

Disposal Procedures

Chemical waste generators must comply with local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

Waste Classification: Unused or waste 2-(Phenoxymethyl)benzoic acid should be classified
as hazardous waste. Do not mix it with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

Disposal Method:

e The primary recommended method for disposal is to send the material to an approved waste
disposal plant, typically through incineration or other licensed chemical destruction methods.

[1][2]
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» Do not dispose of this chemical down the drain or in household garbage.[1]

The following table summarizes key quantitative data relevant to the handling and disposal of
benzoic acid, which may serve as a useful reference for 2-(Phenoxymethyl)benzoic acid.

Parameter Value Source
Oral LD50 (Rat) 2250 mg/kg [2]
Dermal LD50 (Rabbit) >=2000 mg/kg [2]
Inhalation LC50 (Rat) >12,200 mg/m3 [2]

Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of 2-
(Phenoxymethyl)benzoic acid.
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Start: Have 2-(Phenoxymethyl)benzoic acid for disposal

Consult Safety Data Sheet (SDS)
for 2-(Phenoxymethyl)benzoic acid

Is the material contaminated?

Is it classified as hazardous waste?

No

Package in a labeled, sealed container

Dispose of as non-hazardous waste per institutional guidelines

Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page
Caption: Disposal workflow for 2-(Phenoxymethyl)benzoic acid.

By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and compliant disposal of 2-(Phenoxymethyl)benzoic acid, fostering a
secure and environmentally conscious research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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